Cas no 2095665-94-2 ((8-Oxa-bicyclo[3.2.1]oct-3-yl)-carbamic acid tert-butyl ester)

(8-Oxa-bicyclo[3.2.1]oct-3-yl)-carbamic acid tert-butyl ester structure
2095665-94-2 structure
Product Name:(8-Oxa-bicyclo[3.2.1]oct-3-yl)-carbamic acid tert-butyl ester
CAS No:2095665-94-2
MF:C12H20NO3
MW:226.292103767395
CID:6804672
PubChem ID:154726868
Update Time:2025-01-16

(8-Oxa-bicyclo[3.2.1]oct-3-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 2095665-94-2
    • tert-butyl(8-oxabicyclo[3.2.1]octan-3-yl)carbamate
    • (8-Oxabicyclo[3.2.1]octan-3-yl)(tert-butyl)carbamate
    • N-tert-butyl-N-(8-oxabicyclo[3.2.1]octan-3-yl)carbamate
    • (8-Oxa-bicyclo[3.2.1]oct-3-yl)-carbamic acid tert-butyl ester
    • Inchi: 1S/C12H21NO3/c1-12(2,3)13(11(14)15)8-6-9-4-5-10(7-8)16-9/h8-10H,4-7H2,1-3H3,(H,14,15)/p-1
    • InChI Key: JSAVTLOTTVUICK-UHFFFAOYSA-M
    • SMILES: O1C2CCC1CC(C2)N(C(=O)[O-])C(C)(C)C

Computed Properties

  • Exact Mass: 226.14431850Da
  • Monoisotopic Mass: 226.14431850Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.6Ų

(8-Oxa-bicyclo[3.2.1]oct-3-yl)-carbamic acid tert-butyl ester Related Literature

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